Cas no 898779-14-1 (3'-Bromo-3-(3,4-dimethylphenyl)propiophenone)

• Product Name: 3'-Bromo-3-(3,4-dimethylphenyl)propiophenone
• CAS No: 898779-14-1
• MF: C₁₇H₁₇BrO
• MW: 317.220284223557
• CID: 870741
• PubChem ID: 24726444
• Update Time: 2025-06-08

3'-Bromo-3-(3,4-dimethylphenyl)propiophenone Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromophenyl)-3-(3,4-dimethylphenyl)propan-1-one
• 3'-BROMO-3-(3,4-DIMETHYLPHENYL)PROPIOPHENONE
• DTXSID50644837
• 898779-14-1
• AKOS016022208
• MFCD03843830
• 3'-Bromo-3-(3,4-dimethylphenyl)propiophenone

• MDL： MFCD03843830
• Inchi： 1S/C17H17BrO/c1-12-6-7-14(10-13(12)2)8-9-17(19)15-4-3-5-16(18)11-15/h3-7,10-11H,8-9H2,1-2H3
• InChI Key： WXRQGLLSAAQUGZ-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C(CCC1=CC=C(C)C(C)=C1)=O

Computed Properties

• Exact Mass: 316.04600
• Monoisotopic Mass: 316.04628g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 4.88140

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Retro-dihydrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones Retro-dihydrochalcones

Additional information on 3'-Bromo-3-(3,4-dimethylphenyl)propiophenone

Comprehensive Overview of 3'-Bromo-3-(3,4-dimethylphenyl)propiophenone (CAS No. 898779-14-1)

3'-Bromo-3-(3,4-dimethylphenyl)propiophenone (CAS No. 898779-14-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This compound, characterized by its unique brominated aromatic structure, serves as a critical intermediate in the synthesis of advanced pharmaceutical agents and functional materials. Its molecular formula, C₁₇H₁₇BrO, reflects a blend of aromatic and ketone functionalities, making it a versatile building block for drug discovery and chemical innovation.

In recent years, the demand for 3'-Bromo-3-(3,4-dimethylphenyl)propiophenone has surged due to its applications in targeted drug delivery systems and high-performance polymers. Researchers are particularly interested in its role as a precursor for bioactive molecules, which are pivotal in developing treatments for chronic diseases. The compound's bromine substituent enhances its reactivity, enabling precise modifications for custom synthesis projects. This aligns with the growing trend of personalized medicine, where tailored chemical entities are essential for addressing complex health challenges.

From an industrial perspective, CAS No. 898779-14-1 is valued for its stability and compatibility with green chemistry principles. Laboratories focusing on sustainable synthesis often prioritize this compound due to its efficient yield and minimal environmental impact. Additionally, its compatibility with catalytic processes makes it a preferred choice for large-scale production of specialty chemicals. These attributes resonate with the global push toward eco-friendly manufacturing, a topic frequently searched by professionals in the chemical sector.

The compound's structural versatility also extends to material science, where it is used to engineer advanced coatings and electronic components. Its aromatic backbone contributes to thermal stability, a key requirement for high-temperature applications. This has led to its adoption in industries such as aerospace and renewable energy, where durability and performance are paramount. As interest in smart materials grows, 3'-Bromo-3-(3,4-dimethylphenyl)propiophenone is increasingly featured in academic studies and patent filings.

Quality control and analytical validation are critical for ensuring the consistency of CAS No. 898779-14-1. Advanced techniques like HPLC and NMR spectroscopy are employed to verify purity and structural integrity. These protocols align with regulatory standards, addressing common queries about compound certification and safety data. Such rigor is essential for researchers seeking reliable reagents for preclinical studies and industrial applications.

In summary, 3'-Bromo-3-(3,4-dimethylphenyl)propiophenone (CAS No. 898779-14-1) represents a fusion of innovation and practicality. Its multifaceted applications—from pharmaceutical intermediates to cutting-edge materials—underscore its relevance in modern science. As industries evolve toward sustainable and precision-driven solutions, this compound is poised to remain a cornerstone of chemical research and development.